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Compound of Interest

Compound Name: Dodovisone B

Cat. No.: B593475 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment

and regulatory compliance. This document provides a comprehensive, step-by-step guide for

the proper disposal of Dodovisone B, an isoprenylated flavonoid. By adhering to these

procedures, you can mitigate risks and contribute to a culture of safety within your organization.

Chemical and Physical Properties of Dodovisone B
A clear understanding of a compound's properties is the first step toward safe handling and

disposal. The following table summarizes the known and predicted properties of Dodovisone
B.
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Property Value Source

CAS Number 1616683-51-2 [1][2][3]

Molecular Formula C₂₇H₃₂O₉ [1]

Molecular Weight 500.54 g/mol [1][2]

Appearance White to off-white solid [1][2]

Boiling Point (Predicted) 757.5 ± 60.0 °C [1][4]

Density (Predicted) 1.39 ± 0.1 g/cm³ [1][4]

pKa (Predicted) 6.31 ± 0.40 [1][4]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone, etc.

[3]

Toxicological and Safety Information
While specific toxicity data for Dodovisone B is not readily available, the broader class of

flavonoids is generally considered to have low toxicity. However, some studies on isoprenylated

flavonoids have indicated potential cytotoxic effects.[5][6][7] Therefore, it is prudent to handle

Dodovisone B with care, assuming it may be harmful if ingested, inhaled, or absorbed through

the skin. Always consult the Safety Data Sheet (SDS) for the most current and detailed safety

information. General safety precautions for handling flavonoids and other organic compounds

in a laboratory setting should be strictly followed.

Key Safety Precautions:

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

Handle the compound in a well-ventilated area, preferably within a fume hood, to avoid

inhalation of dust or aerosols.

Avoid direct contact with skin and eyes. In case of contact, rinse thoroughly with water.
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Prevent ingestion by practicing good laboratory hygiene.

Step-by-Step Disposal Protocol for Dodovisone B
The following protocol outlines the recommended procedure for the disposal of Dodovisone B
waste, including pure compound, contaminated materials, and solutions. This procedure is

based on general best practices for laboratory chemical waste disposal and should be adapted

to comply with your institution's specific policies and local regulations.

Experimental Protocol: Waste Segregation and Collection

Identify Waste Type: Determine if the waste is solid Dodovisone B, a solution containing

Dodovisone B, or materials contaminated with Dodovisone B (e.g., gloves, weighing

paper, pipette tips).

Segregate Waste Streams:

Solid Waste: Collect pure Dodovisone B and contaminated solid materials in a

designated, properly labeled hazardous waste container. The container should be made of

a material compatible with the compound and any solvents used.

Liquid Waste: Collect solutions containing Dodovisone B in a separate, labeled

hazardous waste container. Do not mix with other incompatible waste streams. If the

solvent is halogenated, it must be collected in a designated "Halogenated Organic Waste"

container.

Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name

"Dodovisone B," and any other components of the waste stream (e.g., solvent name).

Indicate the approximate concentration or quantity.

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory. Ensure containers are tightly sealed and stored away from incompatible

materials.

Experimental Protocol: Final Disposal
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Arrange for Pickup: Once the waste container is full or has reached the accumulation time

limit set by your institution, arrange for its collection by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Documentation: Complete all necessary waste disposal forms and maintain a record of the

disposal activities as required by your institution and local regulations.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Dodovisone B.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b593475?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Dodovisone B Waste Generated

1. Identify Waste Type
(Solid, Liquid, Contaminated)

2. Segregate Waste Streams

Solid Waste Container
(Labeled)

 Solid/Contaminated 

Liquid Waste Container
(Labeled)

 Liquid 

3. Label Container Correctly
'Hazardous Waste - Dodovisone B'

4. Store in Satellite
Accumulation Area

5. Arrange for EHS Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Dodovisone B waste.
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By implementing these procedures, you contribute to a safer laboratory environment and

ensure the responsible management of chemical waste. Always prioritize safety and consult

with your institution's safety officer for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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